Cas no 1807939-76-9 ([trans-2-tert-butyltetrahydrofuran-3-yl]methanamine)

• Product Name: [trans-2-tert-butyltetrahydrofuran-3-yl]methanamine
• CAS No: 1807939-76-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5103404
• PubChem ID: 95242260
• Update Time: 2026-03-03

[trans-2-tert-butyltetrahydrofuran-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanamine, 2-(1,1-dimethylethyl)tetrahydro-, (2R,3S)-rel-
• [trans-2-tert-butyltetrahydrofuran-3-yl]methanamine

• Inchi： 1S/C9H19NO/c1-9(2,3)8-7(6-10)4-5-11-8/h7-8H,4-6,10H2,1-3H3/t7-,8+/m0/s1
• InChI Key： JIPFBCZZZJBRER-JGVFFNPUSA-N
• SMILES： O1CC[C@@H](CN)[C@@H]1C(C)(C)C

Additional information on [trans-2-tert-butyltetrahydrofuran-3-yl]methanamine

Comprehensive Overview of [trans-2-tert-butyltetrahydrofuran-3-yl]methanamine (CAS No. 1807939-76-9)

[trans-2-tert-butyltetrahydrofuran-3-yl]methanamine, identified by its CAS number 1807939-76-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework, combining a tetrahydrofuran ring with a tert-butyl group and an amine functional moiety. Its distinct architecture makes it a valuable intermediate in synthetic chemistry, particularly for designing bioactive molecules with enhanced stability and selectivity.

In recent years, the demand for heterocyclic compounds like [trans-2-tert-butyltetrahydrofuran-3-yl]methanamine has surged due to their applications in drug discovery. Researchers are actively exploring its potential as a building block for central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter pathways. The compound's stereochemistry (trans-configuration) further enhances its utility in enantioselective synthesis, a hot topic in green chemistry and catalysis.

From an industrial perspective, CAS 1807939-76-9 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves asymmetric hydrogenation or enzymatic resolution, methods aligned with the growing trend toward sustainable manufacturing. A frequently asked question in search engines is: "How to optimize the yield of [trans-2-tert-butyltetrahydrofuran-3-yl]methanamine?", reflecting user interest in process scalability.

The compound's physicochemical properties, such as its logP value and hydrogen-bonding capacity, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These metrics are vital for pharmaceutical developers leveraging AI-driven drug design tools, a trending intersection of chemistry and artificial intelligence. Notably, machine learning models increasingly predict the behavior of such amines in biological systems, accelerating R&D timelines.

Another emerging application of [trans-2-tert-butyltetrahydrofuran-3-yl]methanamine lies in material science, where its rigid backbone contributes to the development of advanced polymers. Searches like "Role of tertiary amines in polymer crosslinking" highlight its relevance in creating heat-resistant coatings or adhesives. This dual utility—pharmaceutical and industrial—positions the compound as a versatile candidate for patent filings and technology transfer.

Regulatory and safety assessments of CAS 1807939-76-9 emphasize its compliance with REACH and GMP standards, ensuring its suitability for global markets. Environmental concerns, such as biodegradability, are also addressed in recent studies, aligning with the ESG (Environmental, Social, Governance) priorities of modern enterprises. Such data is often queried as "Ecotoxicity profile of tetrahydrofuran derivatives."

In summary, [trans-2-tert-butyltetrahydrofuran-3-yl]methanamine exemplifies innovation at the nexus of chemistry and technology. Its multifaceted applications—from precision medicine to smart materials—resonate with contemporary scientific and industrial trends, making it a compound of enduring interest.